Cas no 2228302-95-0 (5-(3,3-difluorocyclobutyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(3,3-difluorocyclobutyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228302-95-0
• MF: C₈H₁₁F₂N₃
• MW: 187.189848184586
• CID: 5929718
• PubChem ID: 165632730
• Update Time: 2025-06-25

5-(3,3-difluorocyclobutyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,3-difluorocyclobutyl)-1-methyl-1H-pyrazol-4-amine
• 2228302-95-0
• EN300-1948908

• Inchi： 1S/C8H11F2N3/c1-13-7(6(11)4-12-13)5-2-8(9,10)3-5/h4-5H,2-3,11H2,1H3
• InChI Key： IWSNZPGXARUASK-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=C(C=NN2C)N)C1)F

Computed Properties

• Exact Mass: 187.09210369g/mol
• Monoisotopic Mass: 187.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(3,3-difluorocyclobutyl)-1-methyl-1H-pyrazol-4-amine

5-(3,3-Difluorocyclobutyl)-1-methyl-1H-pyrazol-4-amine: A Comprehensive Overview

The compound 5-(3,3-difluorocyclobutyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228302-95-0) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and potential applications.

Chemical Structure and Synthesis

The molecule consists of a pyrazole ring substituted with a methyl group at position 1 and an amino group at position 4. The key feature of this compound is the presence of a 3,3-difluorocyclobutyl group at position 5 of the pyrazole ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various applications.

The synthesis of 5-(3,3-difluorocyclobutyl)-1-methyl-1H-pyrazol-4-amine involves a multi-step process that typically begins with the preparation of the cyclobutane derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

Pharmacological Properties

One of the most exciting aspects of this compound is its biological activity. Studies have shown that 5-(3,3-difluorocyclobutyl)-1-methyl-1H-pyrazol-4-amine exhibits potent inhibitory effects on certain enzymes associated with neurological disorders. For instance, it has demonstrated significant activity against acetylcholinesterase (AChE), which is a key enzyme implicated in Alzheimer's disease.

Moreover, recent research has highlighted its potential as an anti-inflammatory agent. The compound has shown remarkable ability to suppress the production of pro-inflammatory cytokines in vitro, suggesting its potential utility in treating inflammatory diseases such as rheumatoid arthritis.

Applications in Drug Discovery

The unique combination of electronic properties and biological activity makes 5-(3,3-difluorocyclobutyl)-1-methyl-1H-pyrazol-4-amine a valuable tool in drug discovery efforts. Pharmaceutical companies are actively exploring its potential as a lead compound for developing new therapies targeting neurodegenerative diseases and inflammatory conditions.

In addition to its therapeutic applications, this compound has also found use in agrochemicals. Its ability to inhibit key enzymes in plant pathogens makes it a promising candidate for developing eco-friendly pesticides.

Future Directions

The future of 5-(3,3-difluorocyclobutyl)-1-methyl-1H-pyrazol-4-amine lies in further exploration of its biological activities and optimization for specific therapeutic applications. Ongoing research aims to enhance its bioavailability and reduce potential side effects through structural modifications.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically relevant drugs. Furthermore, advancements in computational chemistry are paving the way for more efficient drug design strategies tailored to this molecule's unique properties.

In conclusion, 5-(3,3-difluorocyclobutyl)-1-methyl-1H-pyrazol-4-amine represents a significant advancement in organic chemistry with broad implications for medicine and agriculture. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.